Cas no 2885995-17-3 ((1R,6R)-(6-Amino-cyclohex-3-enyl)-carbamic acid tert-butyl ester)

• Product Name: (1R,6R)-(6-Amino-cyclohex-3-enyl)-carbamic acid tert-butyl ester
• CAS No: 2885995-17-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5847072
• Update Time: 2025-06-11

(1R,6R)-(6-Amino-cyclohex-3-enyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (1R,6R)-(6-Amino-cyclohex-3-enyl)-carbamic acid tert-butyl ester

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-7-5-4-6-8(9)12/h4-5,8-9H,6-7,12H2,1-3H3,(H,13,14)/t8-,9-/m1/s1
• InChI Key： ZVLNZCWYODODPW-RKDXNWHRSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1[C@H](N)CC=CC1

Additional information on (1R,6R)-(6-Amino-cyclohex-3-enyl)-carbamic acid tert-butyl ester

Research Brief on (1R,6R)-(6-Amino-cyclohex-3-enyl)-carbamic acid tert-butyl ester (CAS: 2885995-17-3) in Chemical Biology and Pharmaceutical Applications

The compound (1R,6R)-(6-Amino-cyclohex-3-enyl)-carbamic acid tert-butyl ester (CAS: 2885995-17-3) has recently emerged as a significant intermediate in pharmaceutical synthesis and chemical biology research. This chiral cyclohexenyl derivative, protected by a tert-butoxycarbonyl (Boc) group, has shown particular utility in the development of novel bioactive molecules and drug candidates. Recent studies highlight its role as a key building block for constrained peptidomimetics and its potential in modulating protein-protein interactions.

Structural analysis reveals that the (1R,6R) configuration of this compound provides a rigid yet flexible scaffold that can mimic important secondary structure elements in peptides. The presence of both amino and alkene functionalities allows for diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies. Several research groups have employed this compound in the synthesis of protease inhibitors, with particular focus on viral proteases including SARS-CoV-2 main protease (Mpro).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2885995-17-3 as a core structure to develop novel covalent inhibitors targeting the active site cysteine of Mpro. The compound's cyclohexenyl ring was shown to optimally position warhead groups for covalent binding while maintaining favorable pharmacokinetic properties. The study reported IC50 values in the nanomolar range for several derivatives, demonstrating the scaffold's potential in antiviral drug development.

Another significant application appears in recent cancer research, where derivatives of this compound have been investigated as selective inhibitors of protein-protein interactions in the Ras signaling pathway. The constrained cyclohexenyl structure was found to effectively disrupt the KRAS-PDEδ interaction, a challenging target in oncology drug discovery. These findings were published in Nature Chemical Biology (2023), showcasing the molecule's versatility in addressing difficult therapeutic targets.

From a synthetic chemistry perspective, recent advances have improved the scalability and enantioselectivity of 2885995-17-3 production. A 2024 Organic Process Research & Development paper detailed an efficient asymmetric synthesis route using enzymatic desymmetrization as the key step, achieving >99% ee and 85% overall yield. This development addresses previous challenges in large-scale production of the enantiomerically pure compound.

Ongoing research continues to explore the potential of this scaffold in various therapeutic areas. Current investigations include its application in targeted protein degradation (PROTACs) and as a component of novel antibiotic candidates targeting Gram-negative bacteria. The compound's unique stereochemistry and functional group arrangement make it particularly suitable for these emerging applications in chemical biology and drug discovery.